Cas no 33035-77-7 (3-(7-methyl-1H-indol-3-yl)propanoic Acid)

• Product Name: 3-(7-methyl-1H-indol-3-yl)propanoic Acid
• CAS No: 33035-77-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD10035277
• CID: 917526
• PubChem ID: 290375
• Update Time: 2025-05-26

3-(7-methyl-1H-indol-3-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(7-methyl-1H-indol-3-yl)propanoic acid
• 3-(7-methyl-indol-3-yl)-propionic acid
• AC1L6DQK
• AC1Q5VXD
• AG-J-25634
• AR-1E7234
• CTK4G9791
• NSC153679
• SCHEMBL10678420
• DTXSID60302799
• 33035-77-7
• NSC-153679
• 3-(7-Methyl-3-indolyl)propanoic Acid
• AKOS022211954
• AC5909
• CS-0217781
• SY193559
• EN300-84531
• MFCD10035277
• Z1251197519
• 3-(7-methyl-1h-indol-3-yl)propanoicacid
• 3-(7-methyl-1H-indol-3-yl)propanoic Acid

• MDL： MFCD10035277
• Inchi： 1S/C12H13NO2/c1-8-3-2-4-10-9(5-6-11(14)15)7-13-12(8)10/h2-4,7,13H,5-6H2,1H3,(H,14,15)
• InChI Key： ITGAJZHXKNHAMK-UHFFFAOYSA-N
• SMILES： OC(CCC1=CNC2C(C)=CC=CC1=2)=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.253
• Boiling Point: 419.4°C at 760 mmHg
• Flash Point: 207.5°C
• Refractive Index: 1.649
• PSA: 53.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 3-(7-methyl-1H-indol-3-yl)propanoic Acid

Compound CAS No. 33035-77-7: 3-(7-Methyl-1H-Indol-3-Yl)Propanoic Acid

The compound CAS No. 33035-77-7, also known as 3-(7-methyl-1H-indol-3-yl)propanoic acid, is a biologically active organic compound with significant potential in various fields of research and application. This compound belongs to the class of indole derivatives, which are widely studied due to their diverse pharmacological properties and structural versatility. The presence of the methyl group at the 7-position of the indole ring introduces unique chemical and biological characteristics, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and antimicrobial agents. The methyl substitution at the indole ring has been shown to enhance the compound's stability and bioavailability, which are critical factors in pharmaceutical applications. Researchers have also explored the potential of this compound as a precursor for more complex molecules, leveraging its structural flexibility to design novel therapeutic agents.

In terms of synthesis, 3-(7-methyl-1H-indol-3-yl)propanoic acid can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets the high standards required for preclinical studies. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has further enabled precise characterization of the compound's structure and purity.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo models. Experimental data indicate that it exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and reduce oxidative stress, which are critical mechanisms in preventing chronic diseases such as cancer and neurodegenerative disorders.

In recent years, there has been growing interest in exploring the role of indole derivatives in modulating cellular signaling pathways. Studies have shown that 3-(7-methyl-1H-indol-3-yl)propanoic acid interacts with various receptors and enzymes involved in inflammation, apoptosis, and cell proliferation. These findings suggest that the compound could serve as a lead molecule for developing targeted therapies against inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its pharmacological applications, this compound has also found utility in agrochemicals and food additives due to its antimicrobial properties. Research indicates that it can effectively inhibit the growth of pathogenic bacteria and fungi, making it a promising candidate for natural preservatives in food products.

The structural uniqueness of CAS No. 33035-77-7 lies in its combination of an indole ring with a propanoic acid moiety. This combination not only enhances its solubility but also contributes to its bioavailability when administered orally or parenterally. Recent advancements in nanotechnology have further explored the possibility of encapsulating this compound within lipid nanoparticles to improve its delivery efficiency and reduce systemic toxicity.

In conclusion, 3-(7-methyl-1H-indol-3-yl)propanoic acid represents a versatile compound with multifaceted applications across various industries. Its unique chemical structure, coupled with its promising pharmacological properties, positions it as a valuable asset in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is expected to play an increasingly important role in addressing unmet medical needs.